Boron, [5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-N-methyl)]-N-[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]-1H-pyrrole-2-propanamidato-]difluoro-

• IUPAC Name: 3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)-N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]propanamide
• InChI: InChI=1S/C18H24BF2N3O4/c1-12-7-13(2)23-16(12)8-15-4-3-14(24(15)19(23,20)21)5-6-17(28)22-18(9-25,10-26)11-27/h3-4,7-8,25-27H,5-6,9-11H2,1-2H3,(H,22,28)
• InChI Key: AYYUNTIXIOGQPJ-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(N2C(=CC(=C2C=C3[N+]1=C(C=C3)CCC(=O)NC(CO)(CO)CO)C)C)(F)F
• Molecular Formula: C18H24BF2N3O4
• Molecular Weight: 395.2 g/mol

Description

This would involve providing a detailed overview of the compound, including its molecular formula, molecular weight, and possibly its structural formula.

Synthesis Analysis

This would involve detailing the methods and processes used to synthesize the compound, including the starting materials, reaction conditions, and any catalysts used.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity, including what types of reactions it undergoes, the conditions under which these reactions occur, and the products of these reactions.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, and stability.

Scientific Research Applications

Boron in Human Nutrition and Health

• Boron Metabolism in Human Milk

  Research by Hunt, Friel, and Johnson (2004) examined boron concentrations in milk from mothers of full-term and premature infants, suggesting that boron may be under homeostatic control in human milk. The stable concentrations of boron over time indicate a potential role in the nutritional needs of infants (Hunt, Friel, & Johnson, 2004).

• Boron and Cognitive Performance

  Penland (1994) explored the impact of dietary boron on brain function and cognitive performance. The study found that low boron intake could negatively affect cognitive abilities, suggesting boron's importance in brain health and function (Penland, 1994).

Boron in Environmental and Occupational Health

• Boron Exposure through Drinking Water: A study by Igra et al. (2016) investigated the effects of boron exposure through drinking water on pregnancy outcomes, highlighting the potential developmental impacts of boron at elevated concentrations. This study underscores the importance of monitoring boron levels in the environment (Igra, Harari, Lu, Casimiro, & Vahter, 2016).

Boron in Medical Applications

• Boron Neutron Capture Therapy (BNCT) for Cancer: Capala et al. (2003) discussed the use of boron neutron capture therapy (BNCT) for treating glioblastoma multiforme, highlighting boron's role in this innovative cancer treatment approach. BNCT uses boron-containing compounds that target cancer cells, followed by irradiation with neutrons to destroy these cells (Capala, Stenstam, Sköld, Munck Af Rosenschöld, Giusti, Persson, Wallin, Brun, Franzén, Carlsson, Salford, Ceberg, Persson, Pellettieri, & Henriksson, 2003).

Safety And Hazards

This would involve studying the compound’s toxicity, potential health effects, and any precautions that need to be taken when handling it.

Future Directions

This would involve discussing potential future research directions, such as further studies to better understand the compound’s properties or potential applications.

Please consult with a professional chemist or a relevant expert for accurate information. This is a general approach and may not apply to all compounds. The actual methods and techniques used would depend on the specific nature of the compound and the goals of the research.